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Compound of Interest

Compound Name: DC-S239

Cat. No.: B15584281 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
DC-S239 is a potent and selective inhibitor of the histone methyltransferase SET7.[1][2] SET7,

also known as SETD7, is a lysine methyltransferase that plays a crucial role in regulating gene

expression and protein function by methylating both histone and non-histone proteins.[2]

Inhibition of SET7 by DC-S239 provides a valuable tool for studying the biological processes

modulated by this enzyme, including its role in signaling pathways such as the transforming

growth factor-β (TGF-β) pathway implicated in diabetic nephropathy.[2] This document provides

a detailed protocol for the preparation of a DC-S239 stock solution in dimethyl sulfoxide

(DMSO) for use in in vitro and in vivo research applications.

Data Presentation
A summary of the key quantitative data for DC-S239 and the solvent DMSO is provided in the

tables below for easy reference.

Table 1: Properties of DC-S239
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Property Value Source

IUPAC Name

Ethyl 2-Amino-4-methyl-5-((3-

nitrophenyl)carbamoyl)-

thiophene-3-carboxylate

[1]

Molecular Formula C15H15N3O5S [1]

Molecular Weight 349.36 g/mol [1]

CAS Number 303141-21-1 [1]

Appearance Likely a solid powder [3]

Purity
>98% (Verify with Certificate of

Analysis)
[3]

Storage (Solid) -20°C, desiccated [3]

Table 2: Properties of Dimethyl Sulfoxide (DMSO)

Property Value Source

Molecular Formula (CH3)2SO [4]

Molecular Weight 78.13 g/mol [4]

Density ~1.10 g/mL [4]

Molarity ~14.1 M

Boiling Point 189 °C [4]

Solubility
Miscible with water and a wide

range of organic solvents
[4][5]

Storage
Room temperature in a dry

place
[4]

Experimental Protocols
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DC-S239 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol: Preparation of a 10 mM DC-S239 Stock
Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of DC-S239. Adjust

the volumes and mass as needed for different concentrations or volumes.

1. Calculation of Mass:

To prepare a 10 mM stock solution, the required mass of DC-S239 needs to be calculated

using its molecular weight (349.36 g/mol ).

Formula: Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000

(mg/g)

Calculation: Mass (mg) = 0.010 mol/L * 0.001 L * 349.36 g/mol * 1000 mg/g = 3.49 mg

2. Weighing the Compound:

Allow the vial containing DC-S239 to equilibrate to room temperature before opening to

prevent moisture condensation.[6]

Place a sterile microcentrifuge tube on a calibrated analytical balance and tare the balance.
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Carefully weigh out 3.49 mg of DC-S239 powder and transfer it into the tared microcentrifuge

tube. Record the actual mass weighed.

3. Dissolution:

Using a calibrated pipette, add 1 mL of anhydrous DMSO to the microcentrifuge tube

containing the DC-S239 powder.

Tightly cap the tube and vortex the solution for 1-2 minutes to facilitate dissolution.[6]

Visually inspect the solution to ensure that all the solid has dissolved completely. If not,

continue vortexing or sonicate the tube for a brief period until the solution is clear.

4. Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is recommended

to aliquot the stock solution into smaller, single-use volumes (e.g., 10 µL, 20 µL, or 100 µL)

in sterile microcentrifuge tubes.[6]

Clearly label each aliquot with the compound name (DC-S239), concentration (10 mM in

DMSO), date of preparation, and your initials.

For long-term storage, store the aliquots at -80°C and protect them from light.[6] A common

recommendation for compounds in DMSO is storage at -80°C for up to 6 months.[7]
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Caption: Workflow for preparing DC-S239 stock solution.
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Caption: Inhibition of SET7-mediated histone methylation by DC-S239.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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